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Compound of Interest

Compound Name: 2-Bromo-4-fluorocinnamic acid

CAS No.: 1878132-37-6; 289038-17-1

Cat. No.: B2973421

Get Quote

As a halogenated organic acid, 2-Bromo-4-fluorocinnamic acid is a highly valuable building

block in pharmaceutical synthesis and materials science. However, its molecular structure—

specifically the presence of both bromine and fluorine atoms—demands rigorous, specialized

handling and disposal protocols. Improper disposal not only violates environmental regulations

but also poses severe toxicological risks, including the potential generation of dioxins during

non-compliant combustion[1].

This guide provides a self-validating, step-by-step operational workflow to ensure laboratory

safety, regulatory compliance, and cost-effective waste management.

Physicochemical & Hazard Profile
Before handling the compound, personnel must understand its hazard profile to implement the

correct engineering controls. The following data summarizes the critical safety parameters for

2-Bromo-4-fluorocinnamic acid[2].
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Parameter Specification Source

Chemical Name 2-Bromo-4-fluorocinnamic acid [2]

CAS Number 289038-17-1 [2]

Molecular Formula C9H6BrFO2 [2]

Physical State Solid (Powder) [2]

GHS Signal Word Warning [2]

Primary Hazards

H315 (Skin Irritation), H319

(Eye Irritation), H335 (STOT

SE 3)

[2]

Key P-Codes
P261, P271, P280,

P305+P351+P338, P501
[2]

Operational Safety Workflow
Do not treat this compound as a benign organic solid. The presence of halogens combined with

its acidic nature requires strict adherence to the following handling methodology:

Step 1: Personal Protective Equipment (PPE) Verification

Action: Don standard laboratory PPE, including a chemically resistant lab coat, safety

goggles (not just glasses), and nitrile gloves (EN 374 compliant).

Causality: The compound is a documented skin and severe eye irritant (H315, H319)[2].

Nitrile provides an adequate barrier against the dry powder, but if the acid is dissolved in a

solvent like dichloromethane (DCM), you must upgrade to heavier-duty gloves (e.g., Viton) to

prevent solvent breakthrough carrying the halogenated solute into the skin.

Step 2: Engineering Controls

Action: Weigh and transfer the solid powder exclusively within a certified chemical fume

hood.
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Causality: As a fine powder, 2-Bromo-4-fluorocinnamic acid poses a Specific Target Organ

Toxicity (STOT) risk via inhalation, causing acute respiratory tract irritation (H335)[2]. The

fume hood face velocity ensures airborne particulates are captured before reaching the

user's breathing zone.

Step 3: Spill Management

Action: In the event of a solid spill, do not dry sweep. Moisten the powder slightly with a

compatible solvent (e.g., isopropanol) to suppress dust generation. Wipe up with absorbent

pads and place all materials into a sealable container labeled as halogenated solid waste.

Waste Segregation & Disposal Plan
The most critical operational phase for 2-Bromo-4-fluorocinnamic acid is its end-of-life

disposal. Because it contains halogens, it triggers specific EPA Resource Conservation and

Recovery Act (RCRA) pathways[3].

Mechanistic Causality: Why Segregation is Mandatory
Halogenated organic wastes cannot be neutralized and poured down the drain, nor can they be

sent to standard municipal incinerators. They must be destroyed via EPA-compliant high-

temperature incineration[3]. If combusted at sub-optimal temperatures, the bromine and

fluorine atoms undergo de novo synthesis, reacting with organic carbon backbones to form

highly toxic polyhalogenated dibenzo-p-dioxins (PXDDs) and dibenzofurans (PXDFs)[1].

To prevent this, the EPA mandates that hazardous waste combustors processing halogenated

organics adhere to Maximum Achievable Control Technology (MACT) standards, ensuring a

99.99% Destruction and Removal Efficiency (DRE)[3]. Furthermore, institutional disposal of

halogenated waste costs approximately twice as much as non-halogenated waste due to the

specialized caustic scrubbers required to neutralize the hydrobromic and hydrofluoric acid

gases produced during incineration[4].

Step-by-Step Disposal Procedures
Protocol A: Solid Waste Disposal
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Collect all unused powder, contaminated weighing boats, pipette tips, and heavily soiled PPE

into a dedicated, sealable solid waste container.

Label the container clearly: "Hazardous Waste - Halogenated Organic Solid (Contains 2-
Bromo-4-fluorocinnamic acid)". Under EPA Subpart K regulations for academic and

research labs, sufficient information must be provided on the label to inform emergency

responders of the specific hazard[5].

Keep the container tightly closed at all times unless actively adding waste.

Protocol B: Liquid Waste Disposal (Post-Reaction/Solutions)

Identify the Solute-Solvent Matrix: Determine if the 2-Bromo-4-fluorocinnamic acid is

dissolved in a halogenated solvent (e.g., Chloroform, DCM) or a non-halogenated solvent

(e.g., Methanol, DMSO).

The Halogen Contamination Rule: Regardless of the solvent used, the resulting solution

must be disposed of in the Halogenated Liquid Waste carboy[4].

Crucial Insight: Mixing a non-halogenated solvent containing a halogenated solute into a

standard non-halogenated waste drum contaminates the entire vessel. EHS will be forced

to process the entire 55-gallon drum as expensive halogenated waste[4].

Ensure the liquid waste carboy is stored in secondary containment and segregated away

from strong bases and oxidizing agents.

Waste Segregation Decision Workflow
To ensure zero cross-contamination in the laboratory, follow this logical decision tree when

disposing of 2-Bromo-4-fluorocinnamic acid.
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Decision tree for 2-Bromo-4-fluorocinnamic acid waste segregation and EPA-compliant

disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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